Cas no 8006-84-6 (Fennel oil)

• Product Name: Fennel oil
• CAS No: 8006-84-6
• MF: C₃₀H₄₀O₃
• MW: 0
• CID: 47994
• PubChem ID: 87569822
• Update Time: 2025-06-26

Fennel oil Chemical and Physical Properties

Names and Identifiers

• Fennel oil
• GALANGAL ROOT OIL
• Bitter fenchel
• Bitter fenchel [German]
• Bitter fennel oil
• FEMA No. 2483
• Fenchel oel
• Fenchel oel [German]
• Fennel oil, bitter
• Fennel oil, bitter (Foeniculum vulgare miller)
• Fennel oil, sweet
• Fennel oil, sweet (Foeniculum vulgare MilL. var. dulce D.C.)
• Fenouil amer
• Fenouil amer [French]
• Fenouil doux
• Fenouil doux [French]
• Finocchio
• Finocchio amaro
• Finocchio amaro [Italian]
• Finocchio dol
• Foeniculum vulgare oil
• Oil of fennel
• Foeniculum vulgare Mill.
• Foeniculum Vulcare Mill.
• finocchio amaro (italian)
• Fennel Seed Extract
• 1-methoxy-4-[(E)-prop-1-enyl]benzene;1-methoxy-4-prop-2-enylbenzene;1,3,3-trimethylbicyclo[2.2.1]heptan-2-one
• 8006-84-6
• FennelOil
• Essential oils, fennel (13C, 14C)
• Oils, essential, fennel (12C)
• Oils, fennel (10C)
• Fennel fruit oil
• Fennel oils
• Fennel seed oil
• Foeniculum fruit oil
• Foeniculum vulgare fruit essential oil
• Foeniculum vulgare fruit oil
• Foeniculum vulgare seed oil
• German fennel seed oil
• Oils, Foeniculumvulgare
• Oils, large fennel
• Oleum foeniculi
• Sweet fennel oil
• OBHSPPLZGYJDIK-ITDJAWRYSA-N

• MDL： MFCD00146918
• Inchi： InChI=1S/C10H16O.2C10H12O/c1-9(2)7-4-5-10(3,6-7)8(9)11;2*1-3-4-9-5-7-10(11-2)8-6-9/h7H,4-6H2,1-3H3;3-8H,1-2H3;3,5-8H,1,4H2,2H3/b;4-3+;
• InChI Key： OBHSPPLZGYJDIK-ITDJAWRYSA-N
• SMILES： C=CCC1C=CC(OC)=CC=1.C/C=C/C1C=CC(OC)=CC=1.CC1(C2CCC(C2)(C)C1=O)C

Computed Properties

• Exact Mass: 448.297745
• Monoisotopic Mass: 448.297745
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Light yellow or yellowish green liquid
• Density: 0.963 g/mL at 25 °C(lit.)
• Melting Point: 5 °C (lit.)
• Boiling Point: 227 °C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.538(lit.)
• FEMA: 2483 | FENNEL OIL, SWEET (FOENICULUM VULGARE MILL. VAR. DULCE DC.)
• Specific Rotation: aD25 +12 to +24°
• Optical Activity: [α]22/D +18°, neat

Fennel oil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H303-H315
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P312-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 38
• RTECS：LJ2550000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Fennel oil

Recent Advances in the Study of Fennel Oil (8006-84-6): Chemical Composition, Pharmacological Properties, and Therapeutic Applications

Fennel oil (CAS: 8006-84-6), derived from the seeds of Foeniculum vulgare, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse bioactive compounds and therapeutic potential. Recent studies have focused on elucidating its chemical composition, pharmacological properties, and potential applications in drug development and disease management. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding Fennel oil.

The chemical composition of Fennel oil is characterized by the presence of key bioactive constituents, including trans-anethole (70-90%), fenchone (5-20%), and estragole (1-10%). Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to profile these compounds, revealing variations in composition based on geographical origin and extraction methods. Notably, the high concentration of trans-anethole has been linked to the oil's antimicrobial, anti-inflammatory, and antioxidant properties.

Recent pharmacological investigations have demonstrated that Fennel oil exhibits a broad spectrum of biological activities. In vitro and in vivo studies have highlighted its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting potential applications in combating antibiotic resistance. Additionally, its anti-inflammatory effects, mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, have been explored for the management of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Emerging research has also explored the neuroprotective and anticancer properties of Fennel oil. Preclinical studies indicate that its bioactive compounds can modulate neurotransmitter activity and protect against oxidative stress, offering potential therapeutic avenues for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Furthermore, the oil's ability to induce apoptosis and inhibit angiogenesis in cancer cell lines has sparked interest in its use as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the clinical translation of Fennel oil. Issues such as bioavailability, standardization of active compounds, and potential toxicity of estragole require further investigation. Recent efforts have focused on developing nanoformulations and encapsulation techniques to enhance the delivery and stability of Fennel oil's bioactive components. These advancements, coupled with rigorous clinical trials, could pave the way for its integration into mainstream pharmacotherapy.

In conclusion, Fennel oil (8006-84-6) represents a rich source of bioactive compounds with significant therapeutic potential. Ongoing research continues to uncover its multifaceted pharmacological properties, positioning it as a promising candidate for drug development and complementary medicine. Future studies should prioritize addressing the challenges of standardization and safety to fully harness its clinical benefits.